Cas no 135043-25-3 (1,3-Cyclopentadiene, 2-(1,1-dimethylethyl)-5-methyl-)

1,3-Cyclopentadiene, 2-(1,1-dimethylethyl)-5-methyl- structure
135043-25-3 structure
Product Name:1,3-Cyclopentadiene, 2-(1,1-dimethylethyl)-5-methyl-
CAS No:135043-25-3
MF:C10H16
MW:136.234043121338
CID:1237598
PubChem ID:15400150
Update Time:2025-04-20

1,3-Cyclopentadiene, 2-(1,1-dimethylethyl)-5-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Cyclopentadiene, 2-(1,1-dimethylethyl)-5-methyl-
    • 2-tert-butyl-5-methylcyclopenta-1,3-diene
    • DTXSID40572418
    • 135043-25-3
    • Inchi: 1S/C10H16/c1-8-5-6-9(7-8)10(2,3)4/h5-8H,1-4H3
    • InChI Key: TZJURNZIVRWFDW-UHFFFAOYSA-N
    • SMILES: C(C)(C)(C)C1C=CC(C)C=1

Computed Properties

  • Exact Mass: 136.125200510g/mol
  • Monoisotopic Mass: 136.125200510g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 0Ų
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